Tanshinol borneol ester
Overview
Description
Tanshinol borneol ester is a Novel angiogenesis stimulator, promoting multiple key steps of angiogenesis parially via Akt and MAPK signalling pathways, showing anti-ischemic and anti-atherosclerosis activities, also acting as a putative PPARγ agonist.
Scientific Research Applications
Angiogenesis Stimulation
- DBZ is a synthetic compound inspired by botanical formulations and has been investigated for its angiogenic effects. It shows promise in treating angina pectoris and is undergoing FDA Phase III clinical trials (Liao et al., 2019).
Chemiluminescent Method for Determination
- An ultrasensitive chemiluminescent method has been developed for the determination of DBZ. This method is notable for its high sensitivity and quick results, and it has been successfully applied to analyze DBZ in blood (Nie et al., 2014).
Metabolic Analysis
- The metabolism of DBZ in rat and human liver microsomes has been studied, suggesting potential as a prodrug with anti-ischemic activity in humans. It appears to be more stable in human liver microsomes than in rat liver microsomes (Liu et al., 2010).
Anti-Atherosclerotic Effects
- DBZ has shown efficacy in anti-atherosclerotic activities. A study using metabolomics and clinical histopathology found that DBZ could adjust disturbed metabolic pathways related to atherosclerosis (Jia et al., 2016).
Cardiovascular Protection
- Research has demonstrated that DBZ ameliorates pressure overload-induced cardiac hypertrophy. It inhibits oxidative stress and endoplasmic reticulum stress through the mTOR/β-TrCP/NRF2 pathway, suggesting potential as a therapeutic agent (Han et al., 2022).
Improved Drug Delivery Systems
- Studies on nanostructured lipid carriers for DBZ indicate better brain and systemic effector retention and enhanced antioxidant activity, suggesting improved delivery methods for treating ischemic cardiovascular and cerebrovascular diseases (Yuan et al., 2018).
properties
Product Name |
Tanshinol borneol ester |
|---|---|
Molecular Formula |
C19H26O5 |
Molecular Weight |
334.412 |
IUPAC Name |
(2S,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 3-(3,4-dihydroxyphenyl)-2-hydroxypropanoate |
InChI |
InChI=1S/C19H26O5/c1-18(2)12-6-7-19(18,3)16(10-12)24-17(23)15(22)9-11-4-5-13(20)14(21)8-11/h4-5,8,12,15-16,20-22H,6-7,9-10H2,1-3H3/t12-,15?,16+,19?/m1/s1 |
InChI Key |
HWZXIGKCWRUJPF-IRLWIRLSSA-N |
SMILES |
O=C(O[C@@H]1C(C2(C)C)(C)CC[C@]2([H])C1)C(O)CC3=CC=C(O)C(O)=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Tanshinol borneol ester |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2S)-2-amino-4-[2-chloro-4-(3-hydroxyphenyl)sulfanylphenyl]-2-(hydroxymethyl)butyl] dihydrogen phosphate](/img/structure/B1193607.png)
![1-cyclohexyl-3-[3-(naphthalen-1-ylamino)-1H-indazol-5-yl]urea](/img/structure/B1193615.png)